Cas no 2137834-88-7 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide
• CAS No: 2137834-88-7
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 6389370
• PubChem ID: 165480991
• Update Time: 2025-06-13

4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide
• EN300-1115430
• 2137834-88-7
• 4-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzene-1-carboximidamide

• Inchi： 1S/C12H14N4O2S/c1-19(17,18)11-6-15-16(8-11)7-9-2-4-10(5-3-9)12(13)14/h2-6,8H,7H2,1H3,(H3,13,14)
• InChI Key： GSHUTMRMJBEJLM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1C=CC(C(=N)N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 278.08374688g/mol
• Monoisotopic Mass: 278.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide

Research Briefing on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide (CAS: 2137834-88-7)

4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide (CAS: 2137834-88-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a potential candidate for drug development. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluations. The compound's structure, featuring a pyrazole ring and a carboximidamide moiety, suggests its potential as a modulator of key biological targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies have demonstrated its ability to inhibit specific inflammatory mediators, making it a candidate for anti-inflammatory drug development.

In terms of mechanism of action, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide has been shown to interact with the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. By inhibiting the activation of NF-κB, this compound reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are supported by recent in vivo studies, where the compound exhibited significant anti-inflammatory effects in animal models of rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to selectively target inflammatory pathways without causing significant cytotoxicity highlights its therapeutic potential.

Further research has explored the pharmacokinetic properties of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide. Studies indicate that the compound has favorable absorption and distribution profiles, with moderate plasma protein binding and good oral bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing structure-activity relationship (SAR) studies aim to enhance the compound's efficacy and safety profile, with a focus on modifying its chemical structure to improve target specificity and reduce toxicity.

The potential clinical applications of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide extend beyond inflammatory diseases. Recent investigations have explored its role in oncology, where it has shown inhibitory effects on cancer cell proliferation and metastasis. In particular, the compound has demonstrated activity against certain types of solid tumors, including breast and lung cancer, by modulating key signaling pathways involved in tumor growth and survival. These findings suggest that the compound could serve as a multi-targeted therapeutic agent, addressing both inflammatory and oncological conditions.

In conclusion, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzene-1-carboximidamide (CAS: 2137834-88-7) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding and targeting key pathological pathways. Future research should focus on advancing preclinical studies, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued investigation of this compound may pave the way for novel treatments for inflammatory diseases and cancer, addressing unmet medical needs in these areas.